3-(4-chloro-3-nitrobenzamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(4-chloro-3-nitrobenzoyl)amino]-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H16ClN3O6/c1-32-19-9-5-3-7-16(19)25-23(29)21-20(14-6-2-4-8-18(14)33-21)26-22(28)13-10-11-15(24)17(12-13)27(30)31/h2-12H,1H3,(H,25,29)(H,26,28)
• InChI Key: WOONZDZARJPJHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C23H16ClN3O6
• Molecular Weight: 465.8 g/mol
• CAS No.: 887891-88-5

Description

3-(4-chloro-3-nitrobenzamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C23H16ClN3O6 and its molecular weight is 465.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry and Characterization

One aspect of scientific research focuses on the synthesis and characterization of novel compounds. For instance, Al-Sehemi et al. (2017) discuss the synthesis and characterization of N,N-diacylaniline derivatives, highlighting the use of density functional theory (DFT) to optimize geometries and compute frequencies for various substituents on benzene rings, which could be related to exploring the synthesis pathways and structural characterization of complex molecules like the one (Al‐Sehemi et al., 2017).

Drug Design and Biological Activities

Another area of research application is in drug design, where the focus is on discovering new therapeutic agents. For example, studies on benzofuran derivatives, similar in structure to the compound of interest, have shown potential as β-amyloid aggregation inhibitors, suggesting a role in treating diseases like Alzheimer's (Choi et al., 2003). Furthermore, Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, indicating the therapeutic potential of benzofuran derivatives in managing pain and inflammation (Abu‐Hashem et al., 2020).

Material Science and Corrosion Inhibition

In material science, research into compounds with benzamide structures has revealed their effectiveness as corrosion inhibitors, highlighting a practical application in protecting metals from corrosive environments. Mishra et al. (2018) investigated the corrosion inhibition properties of N-Phenyl-benzamide derivatives for mild steel in acidic conditions, demonstrating how electron-withdrawing and donating substituents affect their efficiency. This study suggests the potential utility of similar compounds in corrosion protection applications (Mishra et al., 2018).